1-(1-Adamantylcarbonyl)azepane

• Molecular Formula: C17H27NO
• Molecular Weight: 261.4 g/mol
• IUPAC Name: 1-adamantyl(azepan-1-yl)methanone
• InChI: InChI=1S/C17H27NO/c19-16(18-5-3-1-2-4-6-18)17-10-13-7-14(11-17)9-15(8-13)12-17/h13-15H,1-12H2
• InChI Key: XICGPKIYVIIEFX-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)C23CC4CC(C2)CC(C4)C3

Description

1-(1-Adamantylcarbonyl)azepane, also known as AdMA, is a chemical compound that has been widely studied for its potential use in various scientific research applications. AdMA is a cyclic amine that is structurally similar to other biologically active compounds, such as neurotransmitters and hormones.

Scientific Research Applications

1-(1-Adamantylcarbonyl)azepane has been studied for its potential use in various scientific research applications, including drug discovery, chemical biology, and neuropharmacology. 1-(1-Adamantylcarbonyl)azepane has been shown to have potential as a therapeutic agent for the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. 1-(1-Adamantylcarbonyl)azepane has also been studied for its potential use as a tool for studying the function of neurotransmitters and hormones in the brain.

Mechanism of Action

The mechanism of action of 1-(1-Adamantylcarbonyl)azepane is not fully understood, but it is believed to act as a modulator of neurotransmitter and hormone receptors in the brain. 1-(1-Adamantylcarbonyl)azepane has been shown to bind to various receptors, including dopamine, serotonin, and adrenergic receptors. 1-(1-Adamantylcarbonyl)azepane has also been shown to inhibit the reuptake of dopamine and norepinephrine, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
1-(1-Adamantylcarbonyl)azepane has been shown to have various biochemical and physiological effects, including increased dopamine and norepinephrine levels in the brain, improved cognitive function, and reduced inflammation. 1-(1-Adamantylcarbonyl)azepane has also been shown to have potential neuroprotective effects, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

1-(1-Adamantylcarbonyl)azepane has several advantages for use in lab experiments, including its high yield and purity, and its potential as a therapeutic agent for neurological disorders. However, 1-(1-Adamantylcarbonyl)azepane also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 1-(1-Adamantylcarbonyl)azepane, including further studies on its potential therapeutic effects for neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of 1-(1-Adamantylcarbonyl)azepane and its potential side effects. 1-(1-Adamantylcarbonyl)azepane may also have potential as a tool for studying the function of neurotransmitters and hormones in the brain, and further research in this area may be beneficial. Finally, the synthesis method for 1-(1-Adamantylcarbonyl)azepane may be improved to increase yield and purity, which would be beneficial for future research.
Conclusion
In conclusion, 1-(1-Adamantylcarbonyl)azepane is a chemical compound that has been widely studied for its potential use in various scientific research applications. 1-(1-Adamantylcarbonyl)azepane has been shown to have potential as a therapeutic agent for the treatment of neurological disorders, and it may also have potential as a tool for studying the function of neurotransmitters and hormones in the brain. Further research is needed to fully understand the mechanism of action of 1-(1-Adamantylcarbonyl)azepane and its potential side effects, as well as to improve the synthesis method for 1-(1-Adamantylcarbonyl)azepane.

Synthesis Methods

The synthesis method for 1-(1-Adamantylcarbonyl)azepane involves the reaction of 1-adamantylamine with phosgene. The resulting product is then reacted with 1,6-hexanediamine to form 1-(1-Adamantylcarbonyl)azepane. This method has been used in various studies to synthesize 1-(1-Adamantylcarbonyl)azepane in high yields and purity.